Cas no 17544-47-7 (4-Hexenoic acid, 3-oxo-, ethyl ester)

• Product Name: 4-Hexenoic acid, 3-oxo-, ethyl ester
• CAS No: 17544-47-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1361812
• Update Time: 2024-08-17

4-Hexenoic acid, 3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 3-oxo-, ethyl ester
• ethyl 5-methyl-3-oxo-4-pentenoate

• Inchi： 1S/C8H12O3/c1-3-5-7(9)6-8(10)11-4-2/h3,5H,4,6H2,1-2H3/b5-3+
• InChI Key： GAWHNZKGIRQKAX-HWKANZROSA-N
• SMILES： C(OCC)(=O)CC(=O)/C=C/C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• PSA: 43.37